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Compound of Interest

Compound Name: Samarium-144

Cat. No.: B1262722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural abundance and isotopic

composition of Samarium-144 (¹⁴⁴Sm). It is intended to serve as a comprehensive resource,

detailing the established quantitative data, the experimental protocols for its determination, and

a generalized workflow for isotopic analysis.

Isotopic Composition of Natural Samarium
Samarium (Sm), a rare earth element with atomic number 62, is composed of seven naturally

occurring isotopes. Five of these are stable (¹⁴⁴Sm, ¹⁴⁹Sm, ¹⁵⁰Sm, ¹⁵²Sm, and ¹⁵⁴Sm), and two

are radioisotopes with extremely long half-lives (¹⁴⁷Sm and ¹⁴⁸Sm). The isotopic composition of

naturally occurring samarium has been determined with high precision using mass

spectrometry techniques. The accepted values for the natural abundance and atomic masses

of these isotopes are summarized in the table below.
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Isotope Natural Abundance (%) Relative Atomic Mass (Da)

¹⁴⁴Sm 3.07 (7) 143.911998 (4)

¹⁴⁷Sm 14.99 (18) 146.914894 (4)

¹⁴⁸Sm 11.24 (10) 147.914819 (4)

¹⁴⁹Sm 13.82 (7) 148.917180 (4)

¹⁵⁰Sm 7.38 (1) 149.917273 (4)

¹⁵²Sm 26.75 (16) 151.919728 (4)

¹⁵⁴Sm 22.75 (29) 153.922205 (4)

Note: The numbers in parentheses represent the uncertainty in the last digit(s).

Experimental Protocols for Isotopic Analysis
The determination of the isotopic abundance of samarium, including ¹⁴⁴Sm, is primarily

accomplished through two high-precision mass spectrometry techniques: Thermal Ionization

Mass Spectrometry (TIMS) and Multicollector Inductively Coupled Plasma Mass Spectrometry

(MC-ICP-MS). These methods offer the sensitivity and resolution required for accurate isotopic

ratio measurements.

Generalized Experimental Protocol
A generalized workflow for the determination of samarium's isotopic composition involves

sample preparation, chemical separation of samarium from other elements, and mass

spectrometric analysis.

1. Sample Preparation and Dissolution:

The initial step involves the dissolution of the sample matrix to bring the samarium into a

solution. The specific procedure depends on the sample type (e.g., geological, nuclear, or

biological materials).

For geological samples (rocks, minerals): Powdered samples (typically around 100 mg) are

dissolved using a mixture of strong acids, such as hydrofluoric acid (HF) and nitric acid
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(HNO₃), in closed perfluoroalkoxy (PFA) vials on a hotplate. For refractory minerals, high-

pressure digestion in poly(tetrafluoroethylene) (PTFE) bombs may be necessary to ensure

complete dissolution.

For other materials: Appropriate acid digestion or ashing techniques are employed to bring

the samarium into an acidic solution, typically in dilute nitric acid or hydrochloric acid.

2. Chemical Separation of Samarium:

To avoid isobaric interferences (isotopes of other elements with the same mass as samarium

isotopes) and matrix effects during mass spectrometric analysis, samarium must be chemically

separated from other elements, particularly other rare earth elements (REEs) and neodymium

(Nd). This is typically achieved using ion-exchange chromatography.

Multi-step Chromatographic Separation: A common approach involves a multi-step

separation scheme.

Initial Matrix Removal: An initial column may be used to remove major matrix elements.

For instance, an anion exchange resin can be used to remove iron (Fe).

REE Group Separation: A resin with a high affinity for REEs, such as TRU-Spec resin, is

used to isolate the entire group of rare earth elements from the remaining matrix.

Samarium-Neodymium Separation: The most critical step for samarium isotopic analysis is

its separation from neodymium, as some Nd isotopes can interfere with Sm isotopes. A

specialized extraction resin, such as DGA resin (N,N,N′,N′-tetraoctyl-1,5-diglycoamide), is

often employed for this purpose. The separation is achieved by eluting the elements with

varying concentrations of acids (e.g., HCl or HNO₃). For example, a protocol might involve

loading the REE fraction onto a DGA resin column in a specific molarity of acid, followed

by sequential elution of different REEs, with the samarium fraction being collected

separately.

3. Mass Spectrometric Analysis:

The purified samarium fraction is then analyzed using either TIMS or MC-ICP-MS.

Thermal Ionization Mass Spectrometry (TIMS):
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Sample Loading: A small aliquot of the purified samarium solution is loaded onto a metal

filament (typically made of rhenium or tantalum). The sample is then dried. An activator

may be added to enhance ionization efficiency.

Ionization: The filament is heated in the high-vacuum source chamber of the mass

spectrometer. This thermal energy causes the samarium atoms to ionize.

Mass Separation and Detection: The generated ions are accelerated and passed through

a magnetic field, which separates them based on their mass-to-charge ratio. The ion

beams corresponding to the different samarium isotopes are simultaneously collected by

multiple Faraday cup detectors, allowing for precise measurement of the isotopic ratios.

Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

Sample Introduction: The samarium solution is introduced into the instrument, typically via

a nebulizer, which converts the liquid into a fine aerosol.

Ionization: The aerosol is transported into an argon plasma, which reaches temperatures

of 6,000-8,000 K. The high temperature of the plasma efficiently ionizes the samarium

atoms.

Mass Separation and Detection: The ions are extracted from the plasma and guided into a

magnetic sector mass analyzer, where they are separated by their mass-to-charge ratio.

Similar to TIMS, multiple detectors are used for the simultaneous measurement of the

isotopic ion beams.

Experimental Workflow Diagram
The following diagram illustrates the generalized workflow for the determination of the isotopic

composition of samarium.
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To cite this document: BenchChem. [A Technical Guide to the Natural Abundance and
Isotopic Composition of Samarium-144]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262722#natural-abundance-and-isotopic-
composition-of-samarium-144]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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